![molecular formula C22H21FN6O2 B2736430 N~1~-(2-ethylphenyl)-2-[5-(4-fluoroanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide CAS No. 1251574-05-6](/img/structure/B2736430.png)
N~1~-(2-ethylphenyl)-2-[5-(4-fluoroanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N~1~-(2-ethylphenyl)-2-[5-(4-fluoroanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C22H21FN6O2 and its molecular weight is 420.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medical Imaging Applications
One significant application of related compounds is in the field of medical imaging, particularly using positron emission tomography (PET). For example, compounds within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series, designed with a fluorine atom, allow for labeling with fluorine-18 for PET imaging. This facilitates the imaging of the translocator protein (18 kDa), which is important in neuroinflammation and various neurological disorders. The synthesis and application of these compounds, like DPA-714, highlight their utility in biomedical research and diagnostic imaging (Dollé et al., 2008).
Pharmaceutical Research
In pharmaceutical research, compounds with the pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine scaffold have shown high affinity and selectivity as antagonists for specific receptors, such as the human A2A adenosine receptor. These compounds serve as pharmacological probes, aiding in the study of receptor functions and the development of receptor-targeted drugs. The versatility of these compounds for functionalization makes them suitable for a range of applications, including the attachment to dendrimers for enhanced receptor affinity (Kumar et al., 2011).
Agricultural Chemistry
In the context of agricultural chemistry, derivatives of related chemical scaffolds have been synthesized for their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. This research is crucial for developing new pesticides that can effectively control agricultural pests and thus support crop protection efforts (Fadda et al., 2017).
Anticancer and Antimicrobial Research
The synthesis and evaluation of new compounds within this chemical family also extend to anticancer and antimicrobial research. Some studies have focused on developing compounds with potential antitumor and antimicrobial activities, contributing to the search for new therapeutic agents. For instance, modifications of certain compounds have been explored to enhance their anticancer effects and reduce toxicity, illustrating the ongoing efforts to improve the efficacy and safety of chemotherapeutic agents (Wang et al., 2015).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[5-(4-fluoroanilino)-7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN6O2/c1-3-15-6-4-5-7-18(15)26-20(30)13-28-22(31)29-19(27-28)12-14(2)24-21(29)25-17-10-8-16(23)9-11-17/h4-12H,3,13H2,1-2H3,(H,24,25)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIFUPKSXBHXXGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C(=O)N3C(=N2)C=C(N=C3NC4=CC=C(C=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.